Cas no 847139-23-5 (tert-Butyl 4-amino-3-methyl-1H-pyrazole-1-carboxylate)

• Product Name: tert-Butyl 4-amino-3-methyl-1H-pyrazole-1-carboxylate
• CAS No: 847139-23-5
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 1028359
• PubChem ID: 60027404
• Update Time: 2025-06-13

tert-Butyl 4-amino-3-methyl-1H-pyrazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-amino-3-methyl-1H-pyrazole-1-carboxylate
• 4-Amino-3-methyl-pyrazole-1-carboxylic acid tert-butyl ester
• tert-butyl 4-amino-3-methylpyrazole-1-carboxylate
• 4-Amino-3-methylpyrazole-1-carboxylic acid tert-butyl ester
• CS-0210813
• XIB13923
• tert-Butyl4-amino-3-methyl-1H-pyrazole-1-carboxylate
• DTXSID20733484
• E87991
• AZEOFHCJPAQKHH-UHFFFAOYSA-N
• BS-29534
• 847139-23-5
• SCHEMBL1559237
• DB-088038
• 4-Amino-1-Boc-3-methyl-pyrazole

• MDL： MFCD23115361
• Inchi： 1S/C9H15N3O2/c1-6-7(10)5-12(11-6)8(13)14-9(2,3)4/h5H,10H2,1-4H3
• InChI Key： AZEOFHCJPAQKHH-UHFFFAOYSA-N
• SMILES： O(C(N1C=C(C(C)=N1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 320.5±34.0 °C at 760 mmHg
• Flash Point: 147.7±25.7 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

tert-Butyl 4-amino-3-methyl-1H-pyrazole-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on tert-Butyl 4-amino-3-methyl-1H-pyrazole-1-carboxylate

tert-Butyl 4-amino-3-methyl-1H-pyrazole-1-carboxylate (CAS No. 847139-23-5): A Versatile Intermediate in Modern Pharmaceutical Synthesis

The compound tert-butyl 4-amino-3-methyl-1H-pyrazole-1-carboxylate (CAS No. 847139-23-5) represents a significant intermediate in the realm of pharmaceutical chemistry, particularly in the synthesis of bioactive molecules. Its molecular structure, featuring a pyrazole core with functional groups such as an amino group and a tert-butyl ester, makes it a valuable building block for the development of novel therapeutic agents.

In recent years, the pyrazole scaffold has garnered considerable attention due to its broad spectrum of biological activities and structural versatility. Pyrazole derivatives have been extensively explored for their potential in treating various diseases, including infectious disorders, inflammatory conditions, and even certain types of cancer. The presence of both an amino group and a carboxylate moiety in tert-butyl 4-amino-3-methyl-1H-pyrazole-1-carboxylate allows for further functionalization, enabling chemists to tailor the molecule for specific pharmacological targets.

The tert-butyl group, in particular, adds steric bulk to the molecule, which can influence its binding affinity and metabolic stability. This feature is particularly advantageous in drug design, where optimizing pharmacokinetic properties is crucial. Recent studies have demonstrated that substituents like the tert-butyl group can enhance the solubility and bioavailability of drug candidates, making them more effective in vivo.

One of the most compelling applications of tert-butyl 4-amino-3-methyl-1H-pyrazole-1-carboxylate lies in its role as a precursor for synthesizing heterocyclic compounds with potential therapeutic benefits. For instance, researchers have leveraged this intermediate to develop novel inhibitors of enzymes involved in metabolic pathways relevant to diabetes and obesity. The pyrazole core is particularly well-suited for mimicking natural substrates or transition states, thereby facilitating the design of potent and selective inhibitors.

The amino group on the pyrazole ring provides a site for further derivatization through amide bond formation, which is a common strategy in drug development. By coupling this intermediate with appropriate carboxylic acid derivatives, chemists can generate a diverse array of amides with tailored biological activities. Such amides have shown promise in preclinical studies as modulators of inflammatory pathways and as potential treatments for neurodegenerative diseases.

Moreover, the carboxylate moiety in tert-butyl 4-amino-3-methyl-1H-pyrazole-1-carboxylate can be utilized for salt formation or further esterification, expanding its utility in medicinal chemistry. Salts can improve the physical properties of drug candidates, such as solubility and stability, while esters can serve as prodrugs that release active compounds under physiological conditions.

The synthesis of tert-butyl 4-amino-3-methyl-1H-pyrazole-1-carboxylate typically involves multi-step organic transformations starting from commercially available precursors. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and enzymatic resolutions, have been employed to enhance yield and purity. These modern techniques not only streamline the synthesis but also minimize waste, aligning with green chemistry principles.

In conclusion, tert-butyl 4-amino-3-methyl-1H-pyrazole-1-carboxylate (CAS No. 847139-23-5) stands out as a versatile intermediate with significant implications in pharmaceutical research and development. Its unique structural features enable the creation of diverse bioactive molecules targeting various therapeutic areas. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play an increasingly pivotal role in the discovery and development of next-generation drugs.